Anabaseine

Description

Anabaseine is an alkaloid toxin produced by Nemertines worms and Aphaenogaster ants . It is structurally similar to nicotine and anabasine . Anabaseine, also known as 3,4,5,6-tetrahydro-2,3′-bipyridine, is an alkaloid toxin that impacts the central and peripheral nervous systems . It acts as an agonist on most nicotinic acetylcholine receptors . Anabaseine has a higher binding affinity for receptors in the brain with an α7 subunit, as well as skeletal muscle receptors, causing the depolarization of neurons and inducing the release of dopamine and norepinephrine . It can exist in three forms at physiological pH: a ketone, imine, or iminium structure . Anabaseine is a small molecule drug and has a maximum clinical trial phase of II with one investigational indication .

Anabasine, a structural isomer of nicotine, is a pyridine and piperidine alkaloid found in the tree tobacco (Nicotiana glauca) plant, and the common tobacco plant (Nicotiana tabacum) . Its primary historical industrial application was as an insecticide . Anabasine is present in trace amounts in tobacco smoke and can be used as an indicator of a person's exposure to tobacco smoke . Anabaseine derivatives have been identified with a more selective α7 binding profile . One such derivative, GTS-21, has been studied as a drug candidate for cognitive and memory deficits, particularly those associated with schizophrenia, and has been studied in phase II clinical trials .

Both Anabaseine and Anabasine are distinct chemical compounds with different structures and sources, though Anabasine is a structural isomer of nicotine, and Anabaseine is similar to both nicotine and anabasine . Anabaseine's derivatives show promise for treating cognitive deficits, while Anabasine has been historically used as an insecticide .

• CAS No.: 3471-05-4
• Product Name: Anabaseine
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• IUPAC Name: 3-(2,3,4,5-tetrahydropyridin-6-yl)pyridine
• Standard InChI: InChI=1S/C10H12N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8H,1-2,5,7H2
• Standard InChIKey: AUBPMADJYNSPOA-UHFFFAOYSA-N
• SMILES: C1CCN=C(C1)C2=CN=CC=C2
• Canonical SMILES: C1CCN=C(C1)C2=CN=CC=C2
• Synonyms: anabaseine; anabaseine dihydrochloride; anabaseine hydrochloride
• PubChem Compound: 18985
• Last Modified: Sep 15 2023